A challenging Heck reaction of maleimides†

Organic Chemistry Frontiers Pub Date: 2015-04-16 DOI: 10.1039/C5QO00015G

Abstract

Maleimides are extremely susceptible to basic hydrolysis and gave poor yields under Heck conditions. The longstanding problem is solved with the use of a weak base KOAc in a carbonate solvent.

Graphical abstract: A challenging Heck reaction of maleimides
A challenging Heck reaction of maleimides†
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